10.1039/C1CC12891D | A novel low density metal–organic framework with pcu topology by dendritic ligand† | Kuujia.com

A novel low density metal–organic framework with pcu topology by dendritic ligand†

Chemical Communications Pub Date: 2011-07-13 DOI: 10.1039/C1CC12891D

Abstract

A novel low density two-fold interpenetrated MOF-5 analogue with pcu topology, JUC-100, was designed and prepared successfully. It can be regarded as MOF-5 in which half of the Zn₄O(CO₂)₆ units are replaced by organic 1,3,5-triphenylbenzene segments. JUC-100 exhibits H₂ uptake ability comparable to interpenetrated MOF-5, but relatively low initial isosteric heat of adsorption.

Graphical abstract: A novel low density metal–organic framework with pcu topology by dendritic ligand

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Chemical Communications

Journal Name：Chemical Communications

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